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Compound Name: o-Tolidine dihydrochloride

Cat. No.: B147521
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Abstract

o-Tolidine dihydrochloride (CAS 612-82-8), a salt of the aromatic amine 3,3'-
dimethylbenzidine, is a compound with significant applications in analytical chemistry,
particularly in colorimetric assays. Historically, it has been widely used as a reagent for the
detection of residual chlorine in water. However, its classification as a potential human
carcinogen necessitates stringent safety protocols and has led to the exploration of alternative
analytical methods. This technical guide provides an in-depth overview of the properties,
synthesis, applications, and safety considerations of o-tolidine dihydrochloride, with a focus
on its use in experimental settings.

Chemical and Physical Properties

o-Tolidine dihydrochloride is a white to grayish or reddish crystalline powder.[1][2][3] It is
soluble in water. The key chemical and physical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 612-82-8 [4]
Molecular Formula Ci4H1eN2 - 2HCI [4]
Molecular Weight 285.21 g/mol [4]
Appearance White to greyish powder [4]
Melting Point >300°C [5]
Solubility Soluble in water [5]

3,3'-Dimethylbenzidine

dihydrochloride, 4,4'-Diamino-
Synonyms ) ) [2][3]

3,3'-dimethylbiphenyl

dihydrochloride

Synthesis of o-Tolidine Dihydrochloride

A common method for the preparation of o-tolidine dihydrochloride involves the treatment of
o-tolidine with hydrochloric acid. The following protocol is adapted from a procedure described
in Organic Syntheses.

Experimental Protocol

Materials:

o-Tolidine

Concentrated hydrochloric acid (HCI)

Water

e Ice

Procedure:

¢ In a beaker, create a thin paste of 21.2 g (0.1 mole) of o-tolidine with 300 cc of water.
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o Dissolve the o-tolidine by adding 20 cc (23.6 g, 0.23 mole) of concentrated hydrochloric acid
(sp. gr. 1.18), warming gently if necessary.

e Cool the solution to 10°C using an ice bath and begin mechanical stirring.

e Add an additional 21 cc (25 g, 0.24 mole) of concentrated hydrochloric acid. This will cause
the partial separation of o-tolidine dihydrochloride as a precipitate.[6]

e The resulting precipitate can be collected by filtration and dried.

Applications in Analytical Chemistry

The primary application of o-tolidine dihydrochloride is as a colorimetric reagent for the
detection of free and total residual chlorine in water.[5][7] It is also used for the detection of
gold.[5][7]

Colorimetric Detection of Residual Chlorine

The o-tolidine method relies on the oxidation of o-tolidine by chlorine in an acidic medium to
produce a yellow-colored holoquinone. The intensity of the yellow color is directly proportional
to the concentration of chlorine in the sample.[8]

Reaction Mechanism: The simplified reaction is as follows: o-Tolidine + Chlorine — Yellow
Holoquinone[8]

Caption: Oxidation of o-Tolidine by residual chlorine.

Experimental Protocol for Residual Chlorine
Determination

Reagent Preparation (o-Tolidine Reagent):
» Dissolve 1.35 g of o-tolidine dihydrochloride in 500 mL of distilled water.[4]

e In a separate container, add 150 mL of concentrated hydrochloric acid to 850 mL of distilled
water to make a dilute HCI solution.[4]

e Add the o-tolidine solution to the dilute hydrochloric acid solution.[4]
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o Store the reagent in a dark bottle.[4]

Procedure for Total Residual Chlorine:

o Take a 10 mL water sample in a cuvette.[8]

e Add 0.5 mL of the o-tolidine reagent to the sample.[8]
e Mix the solution thoroughly.[8]

» Measure the absorbance of the developed yellow color at a wavelength of 435-490 nm using
a spectrophotometer.[8]

» Determine the chlorine concentration from a pre-established calibration curve.[8]
Procedure for Free Residual Chlorine:
o Follow steps 1-3 of the total residual chlorine protocol.

e Measure the color intensity immediately (within 15 seconds) after mixing. The rapid color
development is indicative of free residual chlorine.[8]

Experimental Workflow:
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Reagent Preparation

Dissolve o-Tolidine Dihydrochloride in Water Prepare Dilute HCI

S

Mix o-Tolidine Solution and HCI

'

Store in Dark Bottle

Chlorine Analysis

Collect 10 mL Water Sample

:

Add 0.5 mL o-Tolidine Reagent

:

Mix Thoroughly

;

Measure Absorbance (435-490 nm)

;

Determine Concentration via Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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